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Compound of Interest

Compound Name: Tantalum diboride

Cat. No.: B077256

Tantalum Diboride: A Comprehensive Technical
Guide

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of tantalum diboride (TaB:z), focusing on
its chemical identifiers, safety protocols, physical properties, and synthesis methodologies. The
information is curated to support laboratory research and development activities.

Chemical Identification

Tantalum diboride is unequivocally identified by its Chemical Abstracts Service (CAS) number.

Identifier Value

CAS Number 12007-35-1

Material Safety and Hazard Information

A thorough understanding of the material's hazards is critical for safe handling in a laboratory
setting. Tantalum diboride is classified as a hazardous substance, and its handling requires
adherence to strict safety protocols.
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GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for hazard communication.

Signal Word Hazard Statements Hazard Codes

H315: Causes skin irritation.[1]
[2][3][4][5] H319: Causes
serious eye irritation.[1][2][3][4
Warning Y [Hizls]e] Xi (Irritant)
[5] H335: May cause
respiratory irritation.[1][2][3][4]

[5]

HMIS® lll Ratings

The Hazardous Materials Identification System (HMIS®) provides a numerical hazard rating.

Category Rating Interpretation

Slight Hazard: Causes irritation

Health 1 ) S
or minor reversible injury.[6][7]
N Minimal Hazard: Will not burn
Flammability 0 o
under normal conditions.[6][7]
Minimal Hazard: Normally
Physical Hazard 0 stable, even under fire

conditions.[6]

First Aid Measures

In case of exposure, the following first aid measures should be taken immediately:
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Exposure Route First Aid Protocol

) Move the person to fresh air. If breathing is
Inhalation - . -
difficult, give oxygen. Consult a physician.

) Wash off with soap and plenty of water. Consult
Skin Contact T .
a physician if irritation persists.

Rinse thoroughly with plenty of water for at least
Eye Contact ] o
15 minutes and consult a physician.

Never give anything by mouth to an
Ingestion unconscious person. Rinse mouth with water

and consult a physician.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling tantalum diboride

powder.
Protection Type Specification
Eye/Face Protection Safety glasses or goggles.
Hand Protection Protective gloves (e.g., rubber gloves).
Respiratory Protection NIOSH/MSHA approved dust respirator.

_ Protective work clothing, including long sleeves
Body Protection
and pants.

Physical and Chemical Properties

The intrinsic properties of tantalum diboride make it a material of interest for various high-
technology applications.
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Property Value
Linear Formula TaB:2
Molecular Weight 202.57 g/mol

Gray or black powder/crystal with a metallic
Appearance

luster.
Melting Point 3325 °C
Density 9.14 g/cm?3
Crystal Structure Hexagonal
Solubility Insoluble in water.

Experimental Protocols

The synthesis of tantalum diboride can be achieved through several methods. Below are
outlines of common experimental protocols.

Boron/Carbothermal Reduction of Tantalum Pentoxide

This method involves the high-temperature reduction of tantalum pentoxide (Ta20s) with a
source of boron and carbon.

Methodology:

¢ Reactant Mixing: Tantalum pentoxide (Taz0s), boron carbide (B4C), and carbon black
powders are intimately mixed. An excess of B4C (e.g., 20 wt%) may be used to ensure the
complete conversion to TaB2.[8]

» Heat Treatment: The mixed powders are heat-treated in a furnace under an inert argon
atmosphere.

» Sintering: The reaction is carried out at a temperature of 1500-1600 °C.[8][9]

¢ Product Formation: The reaction proceeds via the formation of intermediate products, with
TaC reacting with B2Os and carbon to yield the final TaB2 powder.[8][10] The overall reaction
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can be complex, for example: 2Ta20s5 + BaC + 15C + 2B203 — 4TaB2 + 16CO.[11]

Characterization: The final product is characterized to confirm the phase purity and
morphology.

Molten-Salt and Microwave Co-modified
Boro/Carbothermal Reduction

This is a more energy-efficient method for synthesizing TaB2 nanoflowers.

Methodology:

Reactant Preparation: Reactants similar to the conventional method (Taz0s, B4C) are used,
but in the presence of a molten salt medium (e.g., a eutectic mixture of salts).

Microwave Heating: The mixture is subjected to microwave heating, which significantly
lowers the required reaction temperature.

Synthesis: Phase-pure TaBz can be obtained at temperatures as low as 1200 °C with a short
reaction time of 20 minutes.[12]

Product Recovery: The salt is washed away to recover the TaB2z product.

Characterization Methods

The synthesized tantalum diboride is typically characterized using a suite of analytical

techniques:

X-Ray Diffraction (XRD): To confirm the crystal structure and phase purity of the TaB:z
powder.

Scanning Electron Microscopy (SEM): To study the morphology and particle size of the
synthesized powder.

Transmission Electron Microscopy (TEM): For detailed imaging of the nanopatrticle structure.

Energy-Dispersive X-ray Spectroscopy (EDS) and X-ray Photoelectron Spectroscopy (XPS):
To confirm the elemental composition and chemical states.[8]
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Visualized Workflows and Pathways
Safe Handling Workflow for Tantalum Diboride Powder

The following diagram illustrates the standard operating procedure for the safe handling of
tantalum diboride powder in a research environment.
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Start: Receive TaB2 Container

Store in a cool, dry,
well-ventilated area.
Keep container tightly closed.

'

Preparation for Use:
Don appropriate PPE
(Gloves, Goggles, Respirator)

'

Handling in Ventilated Area:
Use only in a chemical fume hood
or glovebox. Avoid dust formation.

i

Weighing and Transfer:
Use non-sparking tools.
Ground equipment.

Experimental Use

Accidental Spill

If spill occurs

Spill Response:
1. Evacuate area.
2. Wear full PPE.

4. Scoop into a sealed container.

3. Cover with dry sand/vermiculite.

'

Waste Collection:

Collect excess material and contaminated

items in a labeled, sealed container.

v

Decontamination:

Wash hands thoroughly.

Clean work surfaces and tools.

Dispose of waste according to
local, state, and federal regulations.

Click to download full resolution via product page

Caption: Workflow for the safe handling of tantalum diboride powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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